4-(4-Fluorophenyl)-5-[2-[4-[(3-fluorophenyl)methylidene]piperidin-1-yl]ethyl]-1,3-thiazole-2-carboxamide

• CAS No.: 204718-47-8
• Product Name: 4-(4-Fluorophenyl)-5-[2-[4-[(3-fluorophenyl)methylidene]piperidin-1-yl]ethyl]-1,3-thiazole-2-carboxamide
• Molecular Formula: C₂₄H₂₃F₂N₃OS
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 4-(4-fluorophenyl)-5-[2-[4-[(3-fluorophenyl)methylidene]piperidin-1-yl]ethyl]-1,3-thiazole-2-carboxamide
• Standard InChI: InChI=1S/C24H23F2N3OS/c25-19-6-4-18(5-7-19)22-21(31-24(28-22)23(27)30)10-13-29-11-8-16(9-12-29)14-17-2-1-3-20(26)15-17/h1-7,14-15H,8-13H2,(H2,27,30)
• Standard InChIKey: QESXTNJNPLVEOR-UHFFFAOYSA-N
• SMILES: C1CN(CCC1=CC2=CC(=CC=C2)F)CCC3=C(N=C(S3)C(=O)N)C4=CC=C(C=C4)F
• Canonical SMILES: C1CN(CCC1=CC2=CC(=CC=C2)F)CCC3=C(N=C(S3)C(=O)N)C4=CC=C(C=C4)F
• Description: NRA-0160 is a selective dopamine D4 receptor antagonist, with a Ki value of 0.48 nM and with negligible affinity for dopamine D2 receptor (Ki: >10000 nM), D3 receptor (Ki: 39 nM), rat 5-HT2A receptor (Ki: 180 nM) and rat α1 adrenoceptor (Ki: 237 nM).
• Synonyms: 2-carbamoyl-4-(4-fluorophenyl)-5-(2-(4-(3-fluorobenzylidene)piperidine-1-yl)ethyl)thiazole; NRA 0160; NRA0160
• Reference: [1]. Abekawa T, et al. Effects of NRA0045, a novel potent antagonist at dopamine D4, 5-HT2A, and alpha1 adrenaline receptors, and NRA0160, a selective D4 receptor antagonist, on phencyclidine-induced behavior and glutamate release in rats. Psychopharmacology (Berl). 2003 Sep;169(3-4):247-56. Epub 2003 Jul 31.[2]. Kawashima N, et al. Effects of selective dopamine D4 receptor blockers, NRA0160 and L-745,870, on A9 and A10 dopamine neurons in rats. Life Sci. 1999;65(24):2561-71.
• PubChem Compound: 10433314
• Last Modified: Nov 11 2021